Cas no 128033-35-2 (7H-Purine-6-carbonitrile,8,9-dihydro-)

7H-Purine-6-carbonitrile,8,9-dihydro- structure
128033-35-2 structure
Product Name:7H-Purine-6-carbonitrile,8,9-dihydro-
CAS No:128033-35-2
MF:C6H5N5
MW:147.137399435043
CID:103046
PubChem ID:14642264
Update Time:2025-04-18

7H-Purine-6-carbonitrile,8,9-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 7H-Purine-6-carbonitrile,8,9-dihydro-
    • 1H-Purine-6-carbonitrile, 7,8-dihydro- (9CI)
    • 8,9-dihydro-7H-purine-6-carbonitrile
    • 128033-35-2
    • AKOS006386771
    • 7,8-Dihydro-1H-purine-6-carbonitrile
    • Inchi: 1S/C6H5N5/c7-1-4-5-6(10-2-8-4)11-3-9-5/h2,9H,3H2,(H,8,10,11)
    • InChI Key: JRZHZBTYKNOCOR-UHFFFAOYSA-N
    • SMILES: N1C2=C(C#N)N=CN=C2NC1

Computed Properties

  • Exact Mass: 147.05465
  • Monoisotopic Mass: 147.05449518g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 73.6Ų

Experimental Properties

  • PSA: 73.63
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